4-benzyl-N-(4-fluorophenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-benzyl-N-(4-fluorophenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H20FN3O/c19-16-6-8-17(9-7-16)20-18(23)22-12-10-21(11-13-22)14-15-4-2-1-3-5-15/h1-9H,10-14H2,(H,20,23)
• InChI Key: YHSLMWMJILJYMM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H20FN3O
• Molecular Weight: 313.4 g/mol

Description

Synthesis Analysis

Compounds similar to "4-benzyl-N-(4-fluorophenyl)-1-piperazinecarboxamide" are synthesized through various chemical reactions, including nucleophilic substitution, reduction, and fluorination. For example, a series of piperazine derivatives were synthesized through nucleophilic substitution of phenacyl bromides with hetero arylpiperazine, followed by reduction and fluorination processes, showing potent activity against specific bacterial strains (Mishra & Chundawat, 2019).

Molecular Structure Analysis

The molecular structure of compounds related to "4-benzyl-N-(4-fluorophenyl)-1-piperazinecarboxamide" has been elucidated using X-ray crystallography. For instance, the crystal and molecular structure of a related compound was determined, revealing that the benzimidazole ring is nearly planar and makes a significant dihedral angle with the fluorophenyl ring, while the piperazine ring adopts a chair conformation (Özbey et al., 1998).

Chemical Reactions and Properties

Chemical reactions involving similar compounds often include condensation reactions between carbamimide and aromatic acids in the presence of carbodiimide hydrochloride and hydroxybenzotriazole under basic conditions. These reactions lead to the formation of compounds with specific structural features and biological activities, such as antimicrobial and anthelmintic activities (Sanjeevarayappa et al., 2015).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystallinity, of compounds similar to "4-benzyl-N-(4-fluorophenyl)-1-piperazinecarboxamide" can be inferred from the detailed analysis of their molecular structures and intermolecular interactions. For example, the picrate salt of a related compound showed specific conformational and intermolecular hydrogen bonding patterns in its crystal structure (Betz et al., 2011).